![molecular formula C8H16N2 B8313274 2,8-Dimethyl-2,7-diazabicyclo[3.3.0]octane](/img/structure/B8313274.png)
2,8-Dimethyl-2,7-diazabicyclo[3.3.0]octane
Cat. No. B8313274
M. Wt: 140.23 g/mol
InChI Key: GNTGRFROFFKTDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05071999
Procedure details
16.9 g (79.6 mol) of ethyl 2,8-dimethyl-2,7-diazabicyclo[3.3.0]octane-7-carboxylate are heated under reflux overnight with 130 ml of concentrated hydrochloric acid. The mixture is concentrated, the residue is taken up in 50 ml of water, and the mixture is rendered alkaline with potassium carbonate and extracted five times using 50 ml of chloroform each time. The extracts are dried over potassium carbonate and concentrated, and the residue is distilled.
Name
ethyl 2,8-dimethyl-2,7-diazabicyclo[3.3.0]octane-7-carboxylate
Quantity
16.9 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][N:2]1[CH2:9][CH2:8][CH:7]2[CH:3]1[CH:4]([CH3:15])[N:5](C(OCC)=O)[CH2:6]2>Cl>[CH3:1][N:2]1[CH2:9][CH2:8][CH:7]2[CH:3]1[CH:4]([CH3:15])[NH:5][CH2:6]2
|
Inputs
Step One
|
Name
|
ethyl 2,8-dimethyl-2,7-diazabicyclo[3.3.0]octane-7-carboxylate
|
|
Quantity
|
16.9 g
|
|
Type
|
reactant
|
|
Smiles
|
CN1C2C(N(CC2CC1)C(=O)OCC)C
|
Step Two
|
Name
|
|
|
Quantity
|
130 mL
|
|
Type
|
solvent
|
|
Smiles
|
Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The mixture is concentrated
|
EXTRACTION
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Type
|
EXTRACTION
|
|
Details
|
extracted five times
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The extracts are dried over potassium carbonate
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
the residue is distilled
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
CN1C2C(NCC2CC1)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
